![molecular formula C10H8O4 B8220940 Methyl 3,5-diformylbenzoate](/img/structure/B8220940.png)
Methyl 3,5-diformylbenzoate
Overview
Description
Methyl 3,5-diformylbenzoate is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Sensing and Bio-imaging
Methyl 3,5-diformylbenzoate has been utilized in the synthesis of a new o-aminophenol-based fluorogenic chemosensor, which exhibits high selectivity and sensitivity toward Al3+ ions. Notably, this chemosensor can detect Al3+ ions at the parts per billion level and offers a large Stokes shift to minimize self-quenching effects. Additionally, the receptor has potential applications in bio-imaging, specifically for detecting Al3+ in human cervical HeLa cancer cell lines through confocal fluorescence microscopy (Ye et al., 2014).
Crystallography and Molecular Interaction Studies
Methyl 3,5-diformylbenzoate is involved in the formation of various molecular structures and interactions. For instance, molecules of methyl 3,5-dinitrobenzoate are linked into chains by C-H...O hydrogen bonds. Additionally, in benzyl 3,5-dinitrobenzoate, the molecules are linked into a complex three-dimensional framework containing double and sextuple helices, showcasing its role in forming intricate molecular structures (Vasconcelos et al., 2006).
Application in Synthesis of Complex Compounds
The compound has been used as a building block in the synthesis of square-planar tetranuclear silver and gold clusters, characterized by their luminescent properties in the solid state. This highlights its role in creating complex metalorganic frameworks with potential applications in various fields, including materials science and nanotechnology (Chen & Chen, 2007).
Environmental Studies
Methyl 3,5-diformylbenzoate-related compounds have been studied in environmental contexts as well. For instance, a study focused on the biodegradation of benzotriazoles and hydroxy-benzothiazole in wastewater using a Hybrid Moving Bed Biofilm Reactor, demonstrating the compound's relevance in environmental science and pollution control (Mazioti et al., 2017).
properties
IUPAC Name |
methyl 3,5-diformylbenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O4/c1-14-10(13)9-3-7(5-11)2-8(4-9)6-12/h2-6H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQZDJMOITGQBAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C=O)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3,5-diformylbenzoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.